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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732 Get Quote

This guide provides a cross-validation of the experimental results for the properties of the

intermetallic compound GdNi3, with a comparative analysis against alternative materials such

as GdFe3 and GdCo3. The information is tailored for researchers, scientists, and professionals

in drug development who require an objective comparison of material performance supported

by experimental data.

Data Presentation
The following tables summarize the key quantitative data for GdNi3 and its alternatives,

focusing on their magnetic and magnetocaloric properties.

Table 1: Magnetic Properties of GdNi3 and Alternative Compounds
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Compound Crystal Structure
Ordering
Temperature
(TC/TN) (K)

Magnetic
Transition Type

GdNi3
Rhombohedral PuNi3-

type
~115 Ferromagnetic

GdFe3
Rhombohedral PuNi3-

type
~745[1] Ferrimagnetic[1][2]

GdCo3
Rhombohedral PuNi3-

type
~619 Ferrimagnetic

Gd3Ni
Orthorhombic Fe3C-

type
99[3] Antiferromagnetic[3]

Gd3Co
Orthorhombic Fe3C-

type
128 Antiferromagnetic

Table 2: Magnetocaloric Properties of GdNi3 and Alternative Compounds

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://jesbsp.journals.ekb.eg/article_344851.html
https://jesbsp.journals.ekb.eg/article_344851.html
https://www.researchgate.net/publication/373342301_Magnetocaloric_Effect_in_DyFe_3_and_GdFe_3/fulltext/64e74dd60acf2e2b520da134/Magnetocaloric-Effect-in-DyFe-3-and-GdFe-3.pdf
https://www.researchgate.net/publication/252889065_A_comparative_study_of_the_magnetocaloric_effect_in_Gd3Co_and_Gd3Ni
https://www.researchgate.net/publication/252889065_A_comparative_study_of_the_magnetocaloric_effect_in_Gd3Co_and_Gd3Ni
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound

Maximum
Isothermal
Entropy
Change (-ΔSM)
(J/kg·K)

Adiabatic
Temperature
Change (ΔTad)
(K)

Refrigerant
Capacity (RC)
(J/kg)

Magnetic Field
Change (T)

GdNi3

Data not

available in

search results

Data not

available in

search results

Data not

available in

search results

-

GdFe3
~1.1 (calculated)

[1][2]

~0.82

(calculated)[1][2]

~21.2

(calculated)[2]
4[1][2]

GdCo3B2 11.6[4] 6.4[4] - 7[4]

Gd3Ni 18.5[3] - - 5

Gd3Co 11.0 - - 5

GdInO3 17.53[5] - 196.38[5] 7[5]

Gd(OH)CO3 66.4 - - 7

Gd0.5Er0.5CrO3 16.74 - 375.94 5

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Magnetocaloric Effect Measurement
The magnetocaloric effect, quantified by the isothermal magnetic entropy change (-ΔSM) and

the adiabatic temperature change (ΔTad), is a key indicator of a material's potential for

magnetic refrigeration.

Methodology:

Isothermal Magnetization Measurements: The magnetic entropy change is indirectly

determined from isothermal magnetization curves (M vs. H) measured at various

temperatures around the material's ordering temperature.
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Maxwell's Relation: The entropy change is calculated by applying the Maxwell relation to the

magnetization data.

Adiabatic Temperature Change: Direct measurements of the temperature change of the

sample under the application or removal of a magnetic field in adiabatic conditions are

performed using specialized calorimeters. Alternatively, it can be calculated from heat

capacity and magnetization data.

Specific Heat Measurement
Specific heat capacity (Cp) is crucial for understanding the thermal behavior of materials and

for calculating the refrigerant capacity.

Methodology:

Calorimetry: The specific heat is typically measured using a calorimeter. A common

technique is the relaxation method, where a small heat pulse is applied to the sample and

the subsequent temperature relaxation is measured.

Differential Scanning Calorimetry (DSC): DSC can also be used to measure the heat flow to

a sample compared to a reference as a function of temperature, from which the specific heat

can be derived.

Magnetic Susceptibility Measurement
Magnetic susceptibility (χ) provides information about the magnetic nature of a material and its

response to an applied magnetic field.

Methodology:

SQUID Magnetometer: A Superconducting Quantum Interference Device (SQUID)

magnetometer is a highly sensitive instrument used to measure the magnetic moment of a

sample as a function of temperature and applied magnetic field.

Vibrating Sample Magnetometer (VSM): A VSM measures the magnetic moment of a sample

by vibrating it in a uniform magnetic field and detecting the induced voltage in a set of pickup

coils.
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AC Susceptibility: This technique involves applying a small, oscillating magnetic field and

measuring the in-phase and out-of-phase components of the induced magnetization to probe

the dynamic magnetic properties.

Visualizations
The following diagrams illustrate the experimental workflows for characterizing the properties of

GdNi3 and similar materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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